1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine

• IUPAC Name: 2-(3,4-dimethylphenoxy)-1-(4-ethylpiperazin-1-yl)butan-1-one
• InChI: InChI=1S/C18H28N2O2/c1-5-17(22-16-8-7-14(3)15(4)13-16)18(21)20-11-9-19(6-2)10-12-20/h7-8,13,17H,5-6,9-12H2,1-4H3
• InChI Key: KLSMROKVVOOPPH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCN(CC1)CC)OC2=CC(=C(C=C2)C)C
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine, also known as DMPEB, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMPEB belongs to the class of piperazine derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antiviral activities. 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Mechanism of Action

The mechanism of action of 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine is not fully understood. However, it has been proposed that 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine may exert its biological effects by inhibiting the activity of certain enzymes, such as tyrosine kinase and topoisomerase II.
Biochemical and Physiological Effects:
1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce inflammation. 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine has also been found to modulate the immune system and enhance the production of cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a potential candidate for the development of anticancer drugs. However, one of the limitations of using 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine. One potential direction is the development of 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine-based anticancer drugs. Another direction is the study of the mechanism of action of 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine, which could lead to the development of more effective therapeutic agents. Additionally, the study of the pharmacokinetics and pharmacodynamics of 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine could provide valuable insights into its potential clinical applications.

Synthesis Methods

The synthesis of 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine involves the reaction between 3,4-dimethylphenol and 1-bromo-2-butanol to form 2-(3,4-dimethylphenoxy)butan-1-ol. This intermediate is then reacted with ethyl piperazine in the presence of a base, such as potassium carbonate, to yield 1-[2-(3,4-dimethylphenoxy)butanoyl]-4-ethylpiperazine. The overall yield of this synthesis method is approximately 50%.